Cas no 1535314-44-3 (7-methyl-1,4-thiazepane-1,1-dione)

7-methyl-1,4-thiazepane-1,1-dione structure
1535314-44-3 structure
Product Name:7-methyl-1,4-thiazepane-1,1-dione
CAS No:1535314-44-3
MF:C6H13NO2S
MW:163.23792052269
CID:4608893
PubChem ID:66229748
Update Time:2024-03-01

7-methyl-1,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-1lambda6,4-thiazepane-1,1-dione
    • 7-Methyl-1,4-thiazepane 1,1-dioxide
    • 7-methyl-1,4-thiazepane-1,1-dione
    • Inchi: 1S/C6H13NO2S/c1-6-2-3-7-4-5-10(6,8)9/h6-7H,2-5H2,1H3
    • InChI Key: JQCHVWUZNIIXGG-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)C(C)CCNCC1

Computed Properties

  • Exact Mass: 163.06669983g/mol
  • Monoisotopic Mass: 163.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 54.6Ų

7-methyl-1,4-thiazepane-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M281741-100mg
7-Methyl-1,4-thiazepane-1,1-dione
1535314-44-3
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$ 160.00 2022-06-04
TRC
M281741-500mg
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Enamine
EN300-179506-0.05g
7-methyl-1lambda6,4-thiazepane-1,1-dione
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$683.0 2023-09-19
Enamine
EN300-179506-0.1g
7-methyl-1lambda6,4-thiazepane-1,1-dione
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Enamine
EN300-179506-0.25g
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$748.0 2023-09-19
Enamine
EN300-179506-0.5g
7-methyl-1lambda6,4-thiazepane-1,1-dione
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$781.0 2023-09-19
Enamine
EN300-179506-1.0g
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$813.0 2023-06-02
Enamine
EN300-179506-2.5g
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$1594.0 2023-09-19
Enamine
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